Cas no 76293-70-4 (10-Undecenoic acid, 5-hexenyl ester)
76293-70-4 structure
Product Name:10-Undecenoic acid, 5-hexenyl ester
CAS No:76293-70-4
MF:C17H30O2
MW:266.418905735016
CID:538053
PubChem ID:10563720
Update Time:2025-04-19
10-Undecenoic acid, 5-hexenyl ester Chemical and Physical Properties
Names and Identifiers
-
- 10-Undecenoic acid, 5-hexenyl ester
- hex-5-enyl undec-10-enoate
- 76293-70-4
- SCHEMBL284812
- DTXSID60441834
- 5-Hexenyl 10-undecenoate
-
- Inchi: 1S/C17H30O2/c1-3-5-7-9-10-11-12-13-15-17(18)19-16-14-8-6-4-2/h3-4H,1-2,5-16H2
- InChI Key: HJCMEKJDZVRSGY-UHFFFAOYSA-N
- SMILES: O(CCCCC=C)C(CCCCCCCCC=C)=O
Computed Properties
- Exact Mass: 266.224580195g/mol
- Monoisotopic Mass: 266.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 15
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 26.3Ų
10-Undecenoic acid, 5-hexenyl ester Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
76293-70-4 (10-Undecenoic acid, 5-hexenyl ester) Related Products
- 109-42-2(Butyl undec-10-enoate)
- 111-81-9(Methyl undec-10-enoate)
- 17673-49-3(9-Octadecenoic acid(9Z)-, octadecyl ester)
- 111-59-1(Propyl (Z)-9-Octadecanoate)
- 143485-69-2(13-Docosenoic acid,9-octadecen-1-yl ester)
- 76649-16-6(Ethyl trans-4-decenoate)
- 1968-40-7(4-Pentenoic Acid Ethyl Ester)
- 142-77-8(Butyl Oleate)
- 108321-49-9(9-Hexadecenoic acid,dodecyl ester, (9Z)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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